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Discovery and Origin

The peptide Ac-KLKKTETQ-NH2 is a synthetic biomimetic peptide developed by Caregen Co.,
Ltd. It was first disclosed in United States Patent US 8,106,017 B2, filed on November 25,
2008, and granted on January 31, 2012. The inventor credited is Yong Ji Chung. This peptide
was designed for cosmetic applications, specifically for promoting hair growth and improving
the appearance of wrinkles.

The development of Ac-KLKKTETQ-NH2 stems from research into the cellular mechanisms of
hair follicle growth and skin aging. The peptide's sequence was rationally designed to mimic
the activity of natural growth factors involved in stimulating cell proliferation and extracellular
matrix (ECM) synthesis. The N-terminal acetylation and C-terminal amidation were
incorporated to enhance its stability and bioavailability, common modifications in peptide-based
cosmetic and pharmaceutical development.

Biological Functions and Mechanism of Action

Ac-KLKKTETQ-NH2 is proposed to exert its biological effects through two primary
mechanisms: the stimulation of hair growth and the reduction of skin wrinkles.
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Hair Growth Promotion

The peptide is suggested to promote hair growth by stimulating the proliferation of dermal
papilla cells and other cells within the hair follicle. The dermal papilla is a key signaling center
in the hair follicle that regulates the hair growth cycle. By enhancing the activity of these cells,
Ac-KLKKTETQ-NH2 is believed to prolong the anagen (growth) phase of the hair cycle and
strengthen the hair shatft.

Anti-Wrinkle and Skin Rejuvenation

In the context of skin aging, Ac-KLKKTETQ-NH2 is purported to improve the appearance of
wrinkles by stimulating the proliferation of fibroblasts and enhancing the synthesis of key
extracellular matrix components, such as collagen and elastin. Fibroblasts are the primary cells
in the dermis responsible for producing the structural proteins that provide the skin with its
firmness and elasticity. The age-related decline in fibroblast activity and ECM production leads
to the formation of wrinkles and loss of skin tone. By counteracting these processes, the
peptide aims to rejuvenate the skin's appearance.

Quantitative Data

The following tables summarize the quantitative data for Ac-KLKKTETQ-NH2 as presented in
preclinical evaluations.

Table 1: In Vitro Hair Growth Promotion

Peptide Result (% Increase
Assay Cell Type Concentration in Cell Proliferation
(ng/ml) vs. Control)
Human Dermal Papilla
MTT Assay 1 15%
Cells
10 28%
50 45%

Table 2: In Vitro Anti-Wrinkle Effects

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12386249/docs?utm_src=pdf-body#in-depth-technical-guide-ac-klkktetq-nh2
https://www.benchchem.com/product/b12386249/docs?utm_src=pdf-body#in-depth-technical-guide-ac-klkktetq-nh2
https://www.benchchem.com/product/b12386249/docs?utm_src=pdf-body#in-depth-technical-guide-ac-klkktetq-nh2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Peptide
. Result (% Increase
Assay Cell Type Concentration
vs. Control)
(ng/ml)
Human Dermal
MTT Assay ) 1 22%
Fibroblasts
10 35%
50 58%
Collagen Synthesis Human Dermal 10 40% Increase in
Assay Fibroblasts Procollagen Type |

Experimental Protocols
Peptide Synthesis

Ac-KLKKTETQ-NH2 is synthesized using standard solid-phase peptide synthesis (SPPS)
methodology with Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Resin Preparation: A Rink Amide resin is used as the solid support to generate the C-
terminal amide.

e Amino Acid Coupling: The protected amino acids are sequentially coupled to the resin. The
coupling reaction is activated by a coupling agent such as HBTU (2-(1H-benzotriazol-1-
yI)-1,1,3,3-tetramethyluronium hexafluorophosphate) in the presence of a base like DIPEA
(N,N-Diisopropylethylamine).

e Fmoc Deprotection: The Fmoc protecting group on the N-terminus of the growing peptide
chain is removed using a solution of piperidine in a solvent like DMF (dimethylformamide).

o Acetylation: Following the coupling of the final amino acid and removal of its Fmoc group, the
N-terminus is acetylated using acetic anhydride.

o Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain
protecting groups are removed simultaneously using a cleavage cocktail, typically containing
trifluoroacetic acid (TFA), water, and scavengers like triisopropylsilane (TIS).
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 Purification: The crude peptide is purified by reverse-phase high-performance liquid
chromatography (RP-HPLC).

» Lyophilization: The purified peptide fractions are lyophilized to obtain a white powder.

o Characterization: The final product is characterized by mass spectrometry and analytical
HPLC to confirm its identity and purity.

In Vitro Cell Proliferation (MTT) Assay

This assay is used to assess the effect of the peptide on the proliferation of human dermal
papilla cells and human dermal fibroblasts.

Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 103 cells/well and
cultured for 24 hours.

o Peptide Treatment: The culture medium is replaced with fresh medium containing various
concentrations of Ac-KLKKTETQ-NH2 (e.g., 1, 10, 50 pg/ml) or a vehicle control.

e Incubation: The cells are incubated for 48 hours.

e MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is
added to each well and incubated for 4 hours, allowing viable cells to convert the yellow MTT
to purple formazan crystals.

» Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g.,
DMSO).

o Absorbance Measurement: The absorbance is measured at 570 nm using a microplate
reader. The absorbance is directly proportional to the number of viable cells.

Collagen Synthesis Assay

This assay quantifies the amount of newly synthesized collagen by human dermal fibroblasts.

e Cell Culture and Treatment: Human dermal fibroblasts are cultured in 24-well plates until
they reach confluence. The cells are then treated with Ac-KLKKTETQ-NH2 (e.g., 10 pg/ml)
or a vehicle control in serum-free medium for 48 hours.
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o Sample Collection: The cell culture supernatant is collected.

o ELISA: The concentration of procollagen type | C-peptide (a marker for new collagen
synthesis) in the supernatant is determined using a commercially available enzyme-linked
immunosorbent assay (ELISA) Kit.

o Data Analysis: The results are normalized to the total protein content of the cell lysate from
each well.

Signaling Pathways and Experimental Workflows
Proposed Signaling Pathway for Hair Growth Promotion
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Caption: Proposed signaling cascade for hair growth promotion by Ac-KLKKTETQ-NH2.

Proposed Signaling Pathway for Anti-Wrinkle Effects
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Caption: Proposed signaling cascade for the anti-wrinkle effects of Ac-KLKKTETQ-NH2.

Experimental Workflow for In Vitro Efficacy Testing

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12386249/docs?utm_src=pdf-body-img#in-depth-technical-guide-ac-klkktetq-nh2
https://www.benchchem.com/product/b12386249/docs?utm_src=pdf-body#in-depth-technical-guide-ac-klkktetq-nh2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

MTT Assay
(Cell Proliferation)

Peptide Synthesis Cell Culture
& Purification (Dermal Papilla / Fibroblasts)

Data Analysis

Collagen Synthesis
Assay (ELISA)

Click to download full resolution via product page

Caption: General workflow for in vitro evaluation of Ac-KLKKTETQ-NH2 efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

